Cas no 1060816-39-8 (4-ethynyl-2-methoxypyridine)

• Product Name: 4-ethynyl-2-methoxypyridine
• CAS No: 1060816-39-8
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD13189395
• CID: 2624153
• PubChem ID: 57416832
• Update Time: 2025-10-28

4-ethynyl-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-2-methoxypyridine
• Pyridine, 4-ethynyl-2-methoxy-
• EN300-216534
• DTXSID20726194
• BS-45360
• SCHEMBL3577009
• A1-17769
• AKOS017517230
• 4-ethynyl-2-methoxy-pyridine
• E84573
• DB-106808
• 1060816-39-8
• AB68333
• 970-814-7
• KSB81639
• DTXCID30676939

• MDL： MFCD13189395
• Inchi： 1S/C8H7NO/c1-3-7-4-5-9-8(6-7)10-2/h1,4-6H,2H3
• InChI Key： PDGGEISQQSILHC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#C)C=CN=1

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-ethynyl-2-methoxypyridine

4-Ethynyl-2-methoxypyridine (CAS No. 1060816-39-8): A Versatile Building Block in Modern Chemistry

4-Ethynyl-2-methoxypyridine (CAS No. 1060816-39-8) is a highly specialized heterocyclic compound that has gained significant attention in pharmaceutical research, material science, and organic synthesis. This compound, featuring both an ethynyl group and a methoxy-substituted pyridine ring, serves as a crucial molecular building block for designing advanced materials and bioactive molecules. Its unique structural features make it particularly valuable in click chemistry applications and drug discovery programs.

The growing demand for 4-ethynyl-2-methoxypyridine suppliers reflects its importance in modern chemistry. Researchers frequently search for "4-ethynyl-2-methoxypyridine synthesis" and "4-ethynyl-2-methoxypyridine applications" as they explore its potential in various fields. The compound's CAS number 1060816-39-8 serves as a critical identifier for procurement and regulatory compliance in international markets.

In pharmaceutical applications, 4-ethynyl-2-methoxypyridine has shown promise as a kinase inhibitor scaffold, particularly in the development of targeted cancer therapies. The pyridine moiety provides excellent hydrogen bonding capabilities, while the ethynyl group allows for efficient conjugation through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These properties make it valuable for creating PROTAC molecules and other advanced therapeutic modalities.

Material scientists have utilized 4-ethynyl-2-methoxypyridine in the development of conducting polymers and metal-organic frameworks (MOFs). The compound's ability to form stable complexes with transition metals through its nitrogen-containing heterocycle makes it particularly useful in catalysis applications. Recent studies have explored its potential in organic electronics, where its π-conjugated system contributes to charge transport properties.

The synthesis of 4-ethynyl-2-methoxypyridine typically involves Sonogashira coupling reactions, with researchers constantly optimizing conditions for high-yield production. Many laboratories seek information about "4-ethynyl-2-methoxypyridine price" and "bulk availability" as they scale up their research programs. The compound's stability under various conditions makes it suitable for long-term storage and international shipping.

Analytical characterization of 4-ethynyl-2-methoxypyridine typically involves NMR spectroscopy (particularly ¹H and ¹³C NMR), mass spectrometry, and HPLC purity analysis. The compound's distinct spectral features, including the characteristic signals from the ethynyl proton and pyridine ring protons, facilitate quality control in production batches. Many research papers reference "CAS 1060816-39-8" when reporting spectroscopic data for this compound.

In the context of green chemistry trends, researchers are investigating more sustainable approaches to 4-ethynyl-2-methoxypyridine preparation. This includes exploring catalyst-free conditions and biodegradable solvents in its synthesis. The compound's potential in renewable energy applications, particularly in organic photovoltaics, has also attracted attention from materials scientists.

The global market for 4-ethynyl-2-methoxypyridine continues to expand, driven by increasing demand from both academic research institutions and pharmaceutical companies. Suppliers offering "high-purity 4-ethynyl-2-methoxypyridine" with detailed certificates of analysis are particularly sought after. The compound's custom synthesis options and derivatization services represent additional value-added opportunities in the specialty chemicals market.

Safety considerations for handling 4-ethynyl-2-methoxypyridine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's material safety data sheet (MSDS) provides comprehensive guidance for safe handling and storage conditions.

Future research directions for 4-ethynyl-2-methoxypyridine include exploring its potential in bioconjugation techniques and nanomaterial functionalization. The compound's versatility positions it as a key player in emerging technologies such as theranostic agents and molecular imaging probes. As synthetic methodologies advance, we can expect to see broader applications of this valuable chemical building block across multiple scientific disciplines.